2-Atmap
2-Atmap
Brand Name:
Vulcanchem
CAS No.:
115570-69-9
VCID:
VC20857591
InChI:
InChI=1S/C14H17N5O5S2.Na/c1-14(2)8(12(22)23)19-10(21)7(11(19)26-14)17-9(20)6(18-24-3)5-4-25-13(15)16-5;/h4,7-8,11H,1-3H3,(H2,15,16)(H,17,20)(H,22,23);/q;+1/p-1/b18-6-;/t7-,8+,11-;/m1./s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)C(=O)[O-])C.[Na+]
Molecular Formula:
C14H16N5NaO5S2
Molecular Weight:
421.4 g/mol
2-Atmap
CAS No.: 115570-69-9
Cat. No.: VC20857591
Molecular Formula: C14H16N5NaO5S2
Molecular Weight: 421.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115570-69-9 |
|---|---|
| Molecular Formula | C14H16N5NaO5S2 |
| Molecular Weight | 421.4 g/mol |
| IUPAC Name | sodium;(2S,5R,6R)-6-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C14H17N5O5S2.Na/c1-14(2)8(12(22)23)19-10(21)7(11(19)26-14)17-9(20)6(18-24-3)5-4-25-13(15)16-5;/h4,7-8,11H,1-3H3,(H2,15,16)(H,17,20)(H,22,23);/q;+1/p-1/b18-6-;/t7-,8+,11-;/m1./s1 |
| Standard InChI Key | HXIGQSRZRNYHMA-WSTSTXJISA-M |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)/C(=N\OC)/C3=CSC(=N3)N)C(=O)[O-])C.[Na+] |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)C(=O)[O-])C.[Na+] |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)C(=O)[O-])C.[Na+] |
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